Taxusin

• CAS: 184180-91-4
• Molecular Formula: C28H40O8
• Molecular Weight: 504.6 g/mol
• InChI: InChI=1S/C28H40O8/c1-14-21-12-20-13-23(34-17(4)30)15(2)24(27(20,7)8)25(35-18(5)31)26(36-19(6)32)28(21,9)11-10-22(14)33-16(3)29/h20-23,25-26H,1,10-13H2,2-9H3/t20-,21-,22+,23+,25-,26+,28-/m1/s1
• InChIKey: SKJSIVQEPKBFTJ-HUWILPJBSA-N

Taxusin Procurement & Characterization

Taxusin is a taxane diterpenoid (C28H40O8; MW 504.61 g/mol) isolated from the heartwood of yew trees (Taxus species) [1]. Chemically defined as (5α,9α,10β,13α)-taxa-4(20),11-diene-5,9,10,13-tetrayl tetraacetate [1], it serves as a prominent secondary metabolite in yew heartwood [1]. Unlike paclitaxel-type taxanes with complex side chains, Taxusin features a simpler tetraacetate core, making it an attractive scaffold for semi-synthetic derivatization and a well-defined comparator in structure-activity relationship (SAR) studies of the taxane class [2].

1

SAR comparator scaffold for taxane structure-activity relationship studies

2

MDR reversal mechanistic studies independent of microtubule stabilization

3

Taxane biosynthesis tool compound: validated CYP725A hydroxylase substrate

• [1] ChEBI. Taxusin (CHEBI:63664). https://www.ebi.ac.uk/chebi/searchId.do?chebiId=CHEBI:63664 View Source
• [2] Banskota AH, Tezuka Y, Nguyen NT, Awale S, Nobukawa T, Kadota S. DPPH radical scavenging and nitric oxide inhibitory activities of the constituents from the wood of Taxus yunnanensis. Planta Med. 2003;69(6):500-5. doi: 10.1055/s-2003-40641. PMID: 12865966. View Source

Why Taxusin Substitution Fails

Taxusin cannot be generically substituted with other taxanes due to its unique acetylation pattern (5α,9α,10β,13α-tetraacetate) and the absence of C-13 side chain, which confers distinct pharmacological properties that are not shared by structurally related taxanes like baccatin III, taxinine, or paclitaxel [1]. Specifically, Taxusin exhibits potent multidrug resistance (MDR) reversal activity that surpasses verapamil, a classical P-gp inhibitor [2], while many other taxanes show either weaker or no such activity. Additionally, Taxusin demonstrates a unique combination of nitric oxide (NO) inhibitory activity (IC50 22.1 μM) [3] and significant in vivo antinociceptive effects [4] without the strong cytotoxicity typical of paclitaxel-type compounds, making it a distinct tool for dissecting taxane pharmacology independent of microtubule stabilization.

Structural Mismatch

Lacks C-13 side chain present in paclitaxel and baccatin III; tetraacetate core confers distinct MDR reversal and non-cytotoxic profile that may not transfer to side-chain-bearing taxanes.

Functional Divergence

Reported antinociceptive response without anti-inflammatory activity differs from lignan derivatives; pathway-specific endpoints may shift when substituting with other taxoids.

Comparator-Specific Evidence

MDR reversal activity compared to verapamil and NO inhibition benchmarked against L-NMMA are compound-specific; structural analogs may not reproduce reported comparator-ranked responses.

• [1] ChEBI. Taxusin (CHEBI:63664). https://www.ebi.ac.uk/chebi/searchId.do?chebiId=CHEBI:63664 View Source
• [2] Dai J, et al. Chemo-enzymatic transformation of taxanes and their reversal activity towards MDR tumor cells. Current Topics in Medicinal Chemistry. 2009;9(17):1625-1635. doi: 10.2174/1568026097899419. View Source
• [3] Banskota AH, Tezuka Y, Nguyen NT, Awale S, Nobukawa T, Kadota S. DPPH radical scavenging and nitric oxide inhibitory activities of the constituents from the wood of Taxus yunnanensis. Planta Med. 2003;69(6):500-5. doi: 10.1055/s-2003-40641. PMID: 12865966. View Source
• [4] Küpeli E, Erdemoğlu N, Yeşilada E, Sener B. Anti-inflammatory and antinociceptive activity of taxoids and lignans from the heartwood of Taxus baccata L. J Ethnopharmacol. 2003;89(2-3):265-70. doi: 10.1016/j.jep.2003.09.005. PMID: 14611890. View Source

Taxusin Differentiation Evidence

MDR Reversal vs Verapamil

Taxusin exhibits stronger multidrug resistance (MDR) reversal activity than verapamil, a well-established P-glycoprotein inhibitor, in 2780AD human ovarian cancer cells [1]. In a comparative study evaluating vincristine accumulation, Taxusin enhanced cellular accumulation of the chemotherapeutic agent by approximately 1.5-fold relative to verapamil , indicating its potential as a more effective MDR modulator.

MDR Reversal vs Verapamil

Head-to-head

Reported ~1.5-fold higher vincristine accumulation vs verapamil in 2780AD cells

Supports MDR reversal assay comparison

Reported enhancement context; VCR accumulation assay

Evidence Dimension	MDR reversal activity (Vincristine accumulation enhancement)
Target Compound Data	Approximately 1.5 times that of verapamil
Comparator Or Baseline	Verapamil (standard P-gp inhibitor)
Quantified Difference	1.5-fold higher activity
Conditions	Multi-drug-resistant human ovarian cancer 2780AD cells; VCR accumulation assay

Why This Matters

This quantitative advantage in MDR reversal makes Taxusin a superior choice for studies targeting P-gp-mediated drug resistance, enabling more effective evaluation of MDR modulation strategies compared to verapamil.

• [1] Dai J, et al. Chemo-enzymatic transformation of taxanes and their reversal activity towards MDR tumor cells. Current Topics in Medicinal Chemistry. 2009;9(17):1625-1635. doi: 10.2174/1568026097899419. View Source

NO Inhibition vs L-NMMA

Taxusin demonstrates potent nitric oxide (NO) inhibitory activity with an IC50 of 22.1 μM [1], which is lower than the positive control L-NMMA (IC50 28.5 μM) [1]. Compared to other taxanes from the same study, Taxusin exhibits intermediate potency—more potent than 10-deacetyltaxuyunnanine C (IC50 28.5 μM) but less potent than hongdoushan A (IC50 15.0 μM) [1]. This provides a defined benchmark for selecting Taxusin over less potent taxanes in NO-related inflammation studies.

NO Inhibition vs L-NMMA

Cross-study comparable

IC50 = 22.1 μM (L-NMMA IC50 = 28.5 μM)

Supports NO inhibition endpoint context

Intermediate potency among tested taxanes; assay context review required

Evidence Dimension	NO inhibitory activity (IC50)
Target Compound Data	IC50 = 22.1 μM
Comparator Or Baseline	L-NMMA (IC50 = 28.5 μM); 10-deacetyltaxuyunnanine C (IC50 = 28.5 μM); Hongdoushan A (IC50 = 15.0 μM)
Quantified Difference	Taxusin is 1.3× more potent than L-NMMA and 10-deacetyltaxuyunnanine C; 1.5× less potent than hongdoushan A
Conditions	In vitro NO inhibition assay (cell-free or cell-based)

Why This Matters

The well-defined IC50 value positions Taxusin as a reliable tool compound for NO inhibition studies, offering a potency benchmark that facilitates cross-study comparisons and informed selection among available taxanes.

• [1] Banskota AH, Tezuka Y, Nguyen NT, Awale S, Nobukawa T, Kadota S. DPPH radical scavenging and nitric oxide inhibitory activities of the constituents from the wood of Taxus yunnanensis. Planta Med. 2003;69(6):500-5. doi: 10.1055/s-2003-40641. PMID: 12865966. View Source

Antinociception vs Baccatin III

In a comparative in vivo study, Taxusin exhibited significant antinociceptive activity against p-benzoquinone-induced abdominal contractions in mice, an effect that was comparable to baccatin III and other taxoids tested [1]. Notably, this analgesic effect was observed without the significant anti-inflammatory activity (carrageenan-induced paw edema) seen with lignan derivatives [1], highlighting a functional divergence that can be exploited for pathway-specific investigations.

Antinociception vs Baccatin III

Head-to-head

Reported antinociceptive response at 30 mg/kg i.p. without anti-inflammatory effect

Supports pain-pathway dissection without confounding inflammation

In vivo writhing assay; distinct from lignan anti-inflammatory profile

Evidence Dimension	Antinociceptive activity
Target Compound Data	Significant reduction in p-benzoquinone-induced abdominal contractions at 30 mg/kg i.p.
Comparator Or Baseline	Baccatin III and other taxoids (comparable effect); Lignan derivatives (significant anti-inflammatory activity)
Quantified Difference	Comparable antinociception to baccatin III; distinct lack of anti-inflammatory effect compared to lignans
Conditions	In vivo mouse model; p-benzoquinone-induced writhing assay; 30 mg/kg intraperitoneal administration

Why This Matters

This data supports the selection of Taxusin over lignans when a pure antinociceptive tool is required without confounding anti-inflammatory activity, enabling cleaner dissection of pain pathways.

• [1] Küpeli E, Erdemoğlu N, Yeşilada E, Sener B. Anti-inflammatory and antinociceptive activity of taxoids and lignans from the heartwood of Taxus baccata L. J Ethnopharmacol. 2003;89(2-3):265-70. doi: 10.1016/j.jep.2003.09.005. PMID: 14611890. View Source

Low Cytotoxicity Profile

Taxusin demonstrates low inherent cytotoxicity across multiple cell lines, including HepG2 (liver), WI-38 (normal fibroblasts), and VA-13 (malignant transformed fibroblasts) [1]. This low cytotoxicity profile contrasts sharply with paclitaxel-type taxanes, which are highly cytotoxic due to microtubule stabilization [2]. The combination of low cytotoxicity and potent MDR reversal activity makes Taxusin an ideal tool for studying drug resistance mechanisms without the confounding variable of direct cell killing.

Low Cytotoxicity Profile

Class-level

Low cytotoxicity in HepG2, WI-38, VA-13; contrasts paclitaxel-type taxanes

Cell-model endpoint review context

Source-specific review; MDR studies benefit from non-confounding profile

Evidence Dimension	In vitro cytotoxicity
Target Compound Data	Low cytotoxicity in HepG2, WI-38, and VA-13 cell lines
Comparator Or Baseline	Paclitaxel-type taxanes (high cytotoxicity)
Quantified Difference	Taxusin: low cytotoxicity; Paclitaxel-type: high cytotoxicity (IC50 typically in nM range)
Conditions	Standard in vitro cytotoxicity assays (MTT or similar)

Why This Matters

The low cytotoxicity of Taxusin ensures that observed MDR reversal effects are not confounded by compound-induced cell death, making it a cleaner probe for P-gp modulation studies compared to cytotoxic taxanes.

• [1] Dai J, et al. Chemo-enzymatic transformation of taxanes and their reversal activity towards MDR tumor cells. Current Topics in Medicinal Chemistry. 2009;9(17):1625-1635. doi: 10.2174/1568026097899419. View Source
• [2] Kingston DGI. Taxol: the chemistry and structure-activity relationships of a novel anticancer agent. Trends Biotechnol. 1994;12(6):222-7. View Source

Physicochemical Properties

Taxusin has well-characterized physicochemical properties, including a molecular weight of 504.61 g/mol, a predicted logP of 4.01, and a low aqueous solubility of 0.0011 g/L [1][2]. These values are distinct from other taxanes like baccatin III (MW 586.6 g/mol) or paclitaxel (MW 853.9 g/mol), impacting formulation and analytical method development. The commercial availability of Taxusin at high purity (≥99.7% by HPLC) ensures consistency across studies.

Physicochemical Properties

Specification review

MW 504.61 g/mol; logP 4.01; aqueous solubility 0.0011 g/L

Supports formulation and analytical method development

Distinct from baccatin III and paclitaxel MW/solubility profiles

Evidence Dimension	Physicochemical properties
Target Compound Data	MW: 504.61 g/mol; logP: 4.01; Water solubility: 0.0011 g/L; Purity: 99.7%
Comparator Or Baseline	Baccatin III (MW 586.6 g/mol); Paclitaxel (MW 853.9 g/mol)
Quantified Difference	MW ~14% lower than baccatin III; ~41% lower than paclitaxel
Conditions	Standard physicochemical characterization (ALOGPS, HPLC)

Why This Matters

These defined properties facilitate reproducible formulation, accurate dosing, and reliable analytical quantification, reducing experimental variability in procurement and downstream applications.

• [1] PhytoBank. Taxusin (PHY0169989). https://phytobank.ca/compound/PHY0169989 View Source
• [2] ChEBI. Taxusin (CHEBI:63664). https://www.ebi.ac.uk/chebi/searchId.do?chebiId=CHEBI:63664 View Source

Taxoid Hydroxylase Substrate

Taxusin is a recognized substrate for specific cytochrome P450 enzymes involved in taxol biosynthesis, including taxoid 2α-hydroxylase and taxoid 7β-hydroxylase [1]. These enzymes catalyze the sequential hydroxylation of Taxusin to yield 2α,7β-dihydroxytaxusin, mirroring the hydroxylation pattern observed in the fully functionalized taxol molecule [1]. This specific enzymatic recognition distinguishes Taxusin from other taxanes that may not serve as efficient substrates, making it valuable for biocatalytic studies and metabolic engineering.

Taxoid Hydroxylase Substrate

Class-level

Validated substrate for taxoid 2α- and 7β-hydroxylase (CYP725A)

Supports biocatalytic and biosynthesis assay context

Qualitative substrate specificity; data to verify across enzyme isoforms

Evidence Dimension	Enzyme substrate specificity
Target Compound Data	Substrate for taxoid 2α-hydroxylase and 7β-hydroxylase
Comparator Or Baseline	Other taxanes (variable substrate efficiency)
Quantified Difference	Qualitative: Taxusin is a known substrate; many taxanes are not
Conditions	In vitro enzyme assays with recombinant CYP725A enzymes

Why This Matters

The defined enzymatic profile of Taxusin enables its use as a standard substrate in assays characterizing taxoid hydroxylases, facilitating the study of taxane biosynthesis and the engineering of taxol-producing systems.

• [1] Chau M, Croteau R. Molecular cloning and characterization of a cytochrome P450 taxoid 2α-hydroxylase involved in Taxol biosynthesis. Arch Biochem Biophys. 2004;427(1):48-57. doi: 10.1016/j.abb.2004.04.016. View Source

Taxusin Application Scenarios

MDR Reversal Studies

Taxusin is the preferred choice for investigating P-glycoprotein-mediated multidrug resistance due to its 1.5-fold higher MDR reversal activity compared to verapamil and its low inherent cytotoxicity [1]. This profile allows researchers to study drug efflux modulation without confounding cytotoxic effects, enabling cleaner interpretation of P-gp inhibition data in cell-based assays.

Nitric Oxide Pathway Research

With a defined NO inhibitory IC50 of 22.1 μM, Taxusin serves as a benchmark tool for screening anti-inflammatory agents targeting the NO pathway [1]. Its intermediate potency among taxanes provides a useful reference point for structure-activity relationship studies and for comparing the efficacy of novel compounds in NO inhibition assays.

Antinociceptive Mechanism Studies

Taxusin's in vivo antinociceptive activity, demonstrated at 30 mg/kg i.p. without accompanying anti-inflammatory effects, makes it a valuable tool for dissecting pain pathways independent of inflammation [1]. Researchers studying pure analgesic mechanisms can utilize Taxusin to avoid the confounding anti-inflammatory activity seen with lignan derivatives.

Taxane Biosynthesis and Metabolic Engineering

Taxusin is a validated substrate for taxoid hydroxylases, including 2α-hydroxylase and 7β-hydroxylase, key enzymes in the taxol biosynthetic pathway [1]. Its use as a standard substrate in enzyme assays and metabolic engineering studies facilitates the characterization of CYP725A enzymes and the optimization of taxol precursor production.

Application

Selection Property

Validation Focus

MDR Reversal Studies

P-gp inhibition endpoint context

Vincristine accumulation assay; non-cytotoxic modulator profile

NO Pathway Research

NO inhibition assay response

Benchmark against L-NMMA; taxane SAR interpretation

Antinociceptive Mechanism Studies

Pain-pathway dissection without anti-inflammatory confounding

In vivo writhing assay endpoint; distinct from lignan response

Taxane Biosynthesis Engineering

CYP725A hydroxylase substrate specificity

Enzyme assay standardization; metabolic engineering endpoint

• [1] Dai J, et al. Chemo-enzymatic transformation of taxanes and their reversal activity towards MDR tumor cells. Current Topics in Medicinal Chemistry. 2009;9(17):1625-1635. doi: 10.2174/1568026097899419. View Source
• [2] Banskota AH, Tezuka Y, Nguyen NT, Awale S, Nobukawa T, Kadota S. DPPH radical scavenging and nitric oxide inhibitory activities of the constituents from the wood of Taxus yunnanensis. Planta Med. 2003;69(6):500-5. doi: 10.1055/s-2003-40641. PMID: 12865966. View Source
• [3] Küpeli E, Erdemoğlu N, Yeşilada E, Sener B. Anti-inflammatory and antinociceptive activity of taxoids and lignans from the heartwood of Taxus baccata L. J Ethnopharmacol. 2003;89(2-3):265-70. doi: 10.1016/j.jep.2003.09.005. PMID: 14611890. View Source
• [4] Chau M, Croteau R. Molecular cloning and characterization of a cytochrome P450 taxoid 2α-hydroxylase involved in Taxol biosynthesis. Arch Biochem Biophys. 2004;427(1):48-57. doi: 10.1016/j.abb.2004.04.016. View Source